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Compound of Interest

Compound Name: SOLVENT RED 195

CAS No.: 164251-88-1

Cat. No.: B1170886

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SOLVENT RED 195, also known as Transparent Red BBR, is a synthetic organic dye

belonging to the sulphonazo series.[1] It is characterized by its deep red color, high heat

resistance, and good light fastness.[1] While traditionally used in the plastics and fiber

industries for coloration, its fluorescent properties suggest potential applications in biological

imaging and analysis.[2][3] One such promising application is in the field of flow cytometry, a

powerful technique for single-cell analysis.

This document provides a detailed, albeit theoretical, framework for the utilization of SOLVENT
RED 195 as a fluorescent probe in flow cytometry. Given the current lack of established

biological protocols for this specific dye, the following application notes and experimental

procedures are based on the known properties of SOLVENT RED 195 and established

methodologies for analogous lipophilic dyes used in cellular analysis. It is imperative that

researchers empirically validate and optimize these protocols for their specific cell types and

experimental systems.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1170886#bc-rfq
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-for-solvent-red-195-in-flow-cytometry
https://www.union-pigment.com/china/solvent-red-195.html
https://www.union-pigment.com/china/solvent-red-195.html
https://www.xinchem.com/solvent-red-195-cas-164251-88-1-product/
https://www.medchemexpress.com/solvent-red-195.html
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-for-solvent-red-195-in-flow-cytometry
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-for-solvent-red-195-in-flow-cytometry
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-for-solvent-red-195-in-flow-cytometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle of Application
Based on its nature as an oil-soluble dye, SOLVENT RED 195 is hypothesized to function as a

lipophilic stain.[1] Lipophilic dyes are valuable tools in flow cytometry for staining cell

membranes and other lipid-rich structures.[4] When introduced to a cell suspension, these dyes

are expected to rapidly partition into the hydrophobic lipid bilayer of the cell membrane. This

incorporation is often accompanied by an enhancement of their fluorescence, allowing for the

stable and uniform labeling of cells. This property makes such dyes suitable for applications

like cell tracking, proliferation assays (via dye dilution), and cell-cell interaction studies.

Properties of SOLVENT RED 195
A summary of the known and inferred properties of SOLVENT RED 195 relevant to its potential

use in flow cytometry is presented below.
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Property Value/Characteristic Source(s)

Common Names
Transparent Red BBR,

Solvaperm Red BB
[1]

CAS Number 164251-88-1 [5]

Molecular Structure
Sulphonazo series, Single azo

class
[1][6]

Appearance Deep red powder [1]

Fluorescence
Emits red fluorescence under

UV light (Hypothesized)
[2]

Excitation Max (λex) ~540-560 nm (Hypothesized) -

Emission Max (λem) ~570-600 nm (Hypothesized) -

Solubility

Soluble in organic solvents like

dichloromethane, acetone, and

methylbenzene. Poorly soluble

in ethanol and water.

[5][7]

Cytotoxicity

Expected to be toxic at high

concentrations. The final

concentration of the organic

solvent used for dilution should

be minimized (ideally ≤0.5%).

[2][8][9]

Disclaimer: The excitation and emission maxima are hypothetical and need to be determined

experimentally using a spectrophotometer.

Experimental Protocols
Preparation of SOLVENT RED 195 Stock Solution
Caution: SOLVENT RED 195 is a chemical dye with potential toxicity.[2] Handle with

appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.
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Materials:

SOLVENT RED 195 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Vortex mixer

Microcentrifuge tubes

Procedure:

Prepare a 1 mM stock solution of SOLVENT RED 195 by dissolving the appropriate amount

of the dye powder in high-quality, anhydrous DMSO.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into small, single-use volumes in microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

Staining of Cells with SOLVENT RED 195 for Flow
Cytometry
This protocol provides a general guideline for staining cells in suspension. The optimal dye

concentration, incubation time, and temperature should be determined empirically for each cell

type.

Materials:

Cell suspension of interest (e.g., cultured cell line, primary cells)

Complete cell culture medium

Phosphate-buffered saline (PBS), pH 7.4

SOLVENT RED 195 stock solution (1 mM in DMSO)
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Flow cytometry tubes

Procedure:

Harvest cells and prepare a single-cell suspension at a concentration of 1 x 10^6 cells/mL in

pre-warmed complete cell culture medium.

Prepare a working solution of SOLVENT RED 195 by diluting the 1 mM stock solution in

complete cell culture medium. A starting concentration range of 1-10 µM is recommended for

initial optimization.

Add the SOLVENT RED 195 working solution to the cell suspension. For example, add 1 µL

of a 10 µM working solution to 1 mL of cell suspension for a final concentration of 10 nM.

Incubate the cells for 15-30 minutes at 37°C, protected from light.

After incubation, wash the cells to remove unbound dye. Add 2 mL of PBS to the cell

suspension and centrifuge at 300-400 x g for 5 minutes.

Carefully aspirate the supernatant and resuspend the cell pellet in fresh PBS.

Repeat the wash step (step 5 and 6) two more times.

After the final wash, resuspend the cells in an appropriate buffer for flow cytometry analysis

(e.g., PBS with 1-2% FBS).

Keep the stained cells on ice and protected from light until analysis.

Flow Cytometry Analysis
Set up the flow cytometer with the appropriate laser and filter configuration for detecting red

fluorescence. Based on the hypothesized spectral properties, a 561 nm laser for excitation

and a 585/42 nm bandpass filter for emission would be a reasonable starting point.

Use an unstained cell sample to set the forward scatter (FSC) and side scatter (SSC)

voltages and to determine the level of autofluorescence.

Run a compensation control if performing multi-color analysis with other fluorochromes.
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Acquire data for the SOLVENT RED 195-stained cells.

Visualizations
Experimental Workflow for Cell Staining with SOLVENT RED 195
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Caption: Workflow for staining cells with SOLVENT RED 195.
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Caption: A simplified signaling pathway involved in cell migration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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